Cas no 2171185-58-1 ((3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid)

• Product Name: (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid
• CAS No: 2171185-58-1
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 5958313
• PubChem ID: 165559343
• Update Time: 2025-10-23

(3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid
• (3R)-3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)hexanoic acid
• 2171185-58-1
• EN300-1472589

• Inchi： 1S/C27H28N2O6/c1-2-7-17(14-25(30)31)29-26(32)24-13-12-18(35-24)15-28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-13,17,23H,2,7,14-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17-/m1/s1
• InChI Key： VDWMIUUUGXRKEL-QGZVFWFLSA-N
• SMILES： O(C(NCC1=CC=C(C(N[C@@H](CC(=O)O)CCC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid

Introduction to (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic Acid (CAS No. 2171185-58-1)

(3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171185-58-1, represents a pinnacle of synthetic chemistry, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluorene moiety, combined with an amino acid derivative, suggests applications in drug design, particularly in the development of targeted therapies.

The molecular architecture of this compound is characterized by a hexanoic acid backbone, which is a common structural motif in bioactive molecules. The side chain features a formamido group linked to a furan ring, which is further substituted with an amino group connected to a fluorene derivative. This arrangement creates multiple sites for interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid structure, with its intricate functional groups, positions it as a potential lead compound for the discovery of new therapeutic agents. Specifically, the fluorene moiety is known for its ability to enhance drug stability and bioavailability, while the formamido and furan derivatives suggest potential interactions with enzymes and receptors relevant to metabolic and inflammatory processes.

One of the most compelling aspects of this compound is its stereochemistry. The (3R) configuration indicates the presence of an enantiomerically pure form, which is crucial for ensuring predictable biological activity. Enantiopure compounds are often preferred in drug development due to their reduced risk of side effects associated with racemic mixtures. The synthesis of such compounds requires advanced techniques in chiral chemistry, highlighting the expertise required to produce this molecule.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential applications of (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid. By simulating interactions with biological targets, researchers can predict how this compound might behave within living systems. These simulations have shown that the compound has the potential to interact with proteins involved in cancer progression and inflammation, suggesting therapeutic applications in oncology and immunology.

Recent advancements in synthetic methodologies have enabled the efficient production of complex molecules like this one. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed cross-coupling reactions have been employed to construct the intricate framework of the compound. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications. The ability to synthesize such molecules on a scalable basis opens up possibilities for clinical trials and commercial development.

The pharmacological profile of (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid is still under investigation, but preliminary studies suggest promising activities. For instance, its interaction with enzymes such as kinases and proteases has been explored, indicating potential roles in modulating signaling pathways relevant to diseases like cancer and neurodegenerative disorders. Additionally, its ability to cross the blood-brain barrier suggests it may be useful in treating central nervous system disorders.

The use of advanced analytical techniques has been crucial in characterizing this compound. NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its structure and conformational dynamics. These data are essential for understanding how the compound behaves chemically and biologically. Furthermore, they serve as a foundation for optimizing its properties through structural modifications.

In conclusion, (3R)-3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)hexanoic acid (CAS No. 2171185-58-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound will likely play an important role in the development of next-generation therapeutics.